Cas no 116729-74-9 (3-Pyrrolidinamine,4-methyl-)

• Product Name: 3-Pyrrolidinamine,4-methyl-
• CAS No: 116729-74-9
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• CID: 131352
• PubChem ID: 14612499
• Update Time: 2025-11-02

3-Pyrrolidinamine,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine,4-methyl-
• 3-Pyrrolidinamine,4-methyl-(9CI)
• 4-methyl-3-Pyrrolidinamine
• SB15704
• cis-4-methylpyrrolidin-3-amine
• SB15709
• SB15711
• 116729-74-9
• FT-0768008
• SB46930
• SCHEMBL3586200
• 4-METHYLPYRROLIDIN-3-AMINE
• EN300-393274
• (3R,4S)-4-methylpyrrolidin-3-amine
• 113617-69-9
• 777824-43-8
• trans-4-methylpyrrolidin-3-amine

• Inchi： 1S/C5H12N2/c1-4-2-7-3-5(4)6/h4-5,7H,2-3,6H2,1H3
• InChI Key： SLTMFXXAJKCIPQ-UHFFFAOYSA-N
• SMILES： N1CC(C(C)C1)N

Computed Properties

• Exact Mass: 100.10016
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Additional information on 3-Pyrrolidinamine,4-methyl-

Comprehensive Guide to 3-Pyrrolidinamine,4-methyl- (CAS No. 116729-74-9): Properties, Applications, and Market Insights

3-Pyrrolidinamine,4-methyl- (CAS No. 116729-74-9) is a specialized organic compound belonging to the pyrrolidine family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and versatile applications. With the increasing demand for nitrogen-containing heterocycles in drug discovery, 4-methyl-3-pyrrolidinamine has become a key intermediate in synthesizing bioactive molecules.

The molecular structure of 3-Pyrrolidinamine,4-methyl- features a five-membered pyrrolidine ring with an amine group at the 3-position and a methyl substituent at the 4-position. This configuration enhances its reactivity, making it valuable for constructing complex molecular architectures. Researchers often explore its potential in developing central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter pathways.

In recent years, the compound has been investigated for its role in catalysis and material science. Its chiral properties make it useful in asymmetric synthesis, a hot topic in green chemistry. As industries shift toward sustainable practices, 3-Pyrrolidinamine,4-methyl- is being studied as a ligand in environmentally friendly catalytic systems.

The pharmaceutical industry extensively utilizes 4-methyl-3-pyrrolidinamine as a building block for small-molecule drugs. Its derivatives show promise in treating neurological disorders, a trending research area due to the rising global prevalence of conditions like Alzheimer's and Parkinson's disease. Additionally, its applications extend to agrochemicals, where it serves as a precursor for novel pesticides with improved efficacy and lower environmental impact.

Market trends indicate growing demand for 3-Pyrrolidinamine,4-methyl-, particularly in North America and Europe, where pharmaceutical R&D investments are high. Suppliers are focusing on scalable synthesis methods to meet industry needs while maintaining high purity standards. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory requirements.

From a safety perspective, proper handling of 3-Pyrrolidinamine,4-methyl- is essential. While not classified as hazardous under standard conditions, researchers must follow laboratory safety protocols, including the use of personal protective equipment (PPE). Storage recommendations typically include keeping the compound in a cool, dry place away from oxidizing agents.

Innovations in synthetic chemistry continue to expand the applications of CAS 116729-74-9. Recent studies highlight its potential in peptide modification and bioconjugation, aligning with the booming field of biologics. As the scientific community explores new frontiers in drug delivery systems, this compound's role is expected to grow significantly.

For researchers sourcing 3-Pyrrolidinamine,4-methyl-, verifying supplier credentials and product specifications is crucial. Key parameters to evaluate include purity levels (typically ≥98% for research purposes), solvent content, and spectroscopic data. Many suppliers now provide detailed technical dossiers to facilitate informed purchasing decisions.

The future outlook for 4-methyl-3-pyrrolidinamine remains positive, with patent analyses showing increased filings for derivatives in therapeutic applications. As computational chemistry and AI-driven drug discovery advance, the demand for specialized building blocks like this compound will likely accelerate, creating new opportunities in the fine chemicals market.